Cas no 81511-63-9 (N-Phenyl-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide)

• Product Name: N-Phenyl-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide
• CAS No: 81511-63-9
• MF: C₁₆H₁₃N₃O₂S
• MW: 311.358321905136
• CID: 3070009
• PubChem ID: 776426
• Update Time: 2025-09-23

N-Phenyl-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-Phenyl-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide
• N-Phenyl-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)acetamide
• HMS1683K18
• AKOS000568394
• STL281831
• N-phenyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• 81511-63-9
• CHEMBL4873230
• BDBM50568142

• MDL： MFCD01817497
• Inchi： 1S/C16H13N3O2S/c20-14(17-13-9-5-2-6-10-13)11-22-16-19-18-15(21-16)12-7-3-1-4-8-12/h1-10H,11H2,(H,17,20)
• InChI Key： OIHKRJPVCHXIMW-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2)O1)CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 311.07284784Da
• Monoisotopic Mass: 311.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides